molecular formula C11H9BrO3 B8411539 3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran

3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran

Cat. No. B8411539
M. Wt: 269.09 g/mol
InChI Key: KLDLDUZMQGWJEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran

Molecular Formula

C11H9BrO3

Molecular Weight

269.09 g/mol

IUPAC Name

3-bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran

InChI

InChI=1S/C11H9BrO3/c12-9-7-3-1-2-4-8(7)15-10(9)11-13-5-6-14-11/h1-4,11H,5-6H2

InChI Key

KLDLDUZMQGWJEA-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)C2=C(C3=CC=CC=C3O2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-bromo-1-benzofuran-2-carbaldehyde (5.49 g, 24.4 mmol) is combined with para-toluene sulfonic acid hydrate (232 mg, 1.2 mmol) and ethylene glycol (2.44 ml, 43.9 mmol) in benzene (75 ml). The reaction is refluxed with a Dean-Stark trap for 5 h. The mixture is cooled to rt and diluted with saturated NaHCO3 solution (20 ml) and left to stir for an additional 12 h. The layers are allowed to separate, and the organic layer is dried over Na2SO4, filtered, and concentrated to afford 6.6 g (100%) of 3-bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran as a dark brown oil. HRMS (FAB) calcd for C11H9BrO3+H: 268.9814, found 268.9821.
Quantity
5.49 g
Type
reactant
Reaction Step One
Quantity
2.44 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Quantity
232 mg
Type
catalyst
Reaction Step Five

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